1,3-Benzodioxol-5-yl 2-thiophenecarboxylate

• Molecular Formula: C12H8O4S
• Molecular Weight: 248.26 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl thiophene-2-carboxylate
• InChI: InChI=1S/C12H8O4S/c13-12(11-2-1-5-17-11)16-8-3-4-9-10(6-8)15-7-14-9/h1-6H,7H2
• InChI Key: KDYKGPCSYWBBHP-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)OC(=O)C3=CC=CS3

Description

1,3-Benzodioxol-5-yl 2-thiophenecarboxylate, also known as safrole, is a naturally occurring organic compound that is commonly used in the synthesis of various pharmaceuticals and fragrances. It is a colorless to pale yellow liquid with a pleasant odor and is found in several plants, including sassafras, nutmeg, and cinnamon.

Mechanism of Action

The mechanism of action of 1,3-Benzodioxol-5-yl 2-thiophenecarboxylate is not fully understood. However, it is believed to act as a modulator of several neurotransmitters, including dopamine, serotonin, and norepinephrine. It is also thought to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
1,3-Benzodioxol-5-yl 2-thiophenecarboxylate has several biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. It is also believed to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of 1,3-Benzodioxol-5-yl 2-thiophenecarboxylate is its versatility in the synthesis of various pharmaceuticals and fragrances. It is also relatively easy to obtain and handle. However, its use is limited by its potential toxicity and the need for proper safety precautions during handling and disposal.

Future Directions

There are several future directions for research on 1,3-Benzodioxol-5-yl 2-thiophenecarboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of research is the development of novel pharmaceuticals and fragrances using this compound as a starting material. Additionally, further studies are needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1,3-Benzodioxol-5-yl 2-thiophenecarboxylate involves several steps, including the extraction of 1,3-Benzodioxol-5-yl 2-thiophenecarboxylate from sassafras oil, followed by its conversion to 1,3-benzodioxole through a series of chemical reactions. The final step involves the esterification of 1,3-benzodioxole with thiophene carboxylic acid to form the desired product.

Scientific Research Applications

1,3-Benzodioxol-5-yl 2-thiophenecarboxylate has several applications in scientific research. It is commonly used as a starting material in the synthesis of various pharmaceuticals, including antihistamines, antifungal agents, and anticancer drugs. It is also used in the production of fragrances and flavorings.